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Compound of Interest

Compound Name: 2-Chloro-3-iodobenzoic acid

Cat. No.: B3024099

An In-depth Technical Guide to 2-Chloro-3-iodobenzoic Acid (CAS: 874817-93-3)

Introduction

2-Chloro-3-iodobenzoic acid (CAS No. 874817-93-3) is a halogenated aromatic carboxylic
acid that serves as a highly versatile and valuable building block in modern organic synthesis.
Its trifunctional nature, featuring a carboxylic acid group alongside chloro and iodo substituents
on the benzene ring, allows for a wide range of selective chemical transformations. This unique
substitution pattern makes it a sought-after intermediate, particularly in the fields of
pharmaceutical research and materials science. This guide provides a comprehensive
technical overview for researchers, chemists, and drug development professionals, detailing its
chemical properties, a validated synthesis protocol, spectroscopic profile, key applications, and
essential safety and handling procedures.

Core Chemical and Physical Properties

The fundamental properties of 2-Chloro-3-iodobenzoic acid are summarized below. These
descriptors are critical for experimental design, reaction optimization, and safety assessments.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b3024099?utm_src=pdf-interest
https://www.benchchem.com/product/b3024099?utm_src=pdf-body
https://www.benchchem.com/product/b3024099?utm_src=pdf-body
https://www.benchchem.com/product/b3024099?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3024099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 874817-93-3 [1][2]
Molecular Formula C7H4ClIO2 [1][2]
Molecular Weight 282.46 g/mol [11[2]
IUPAC Name 2-chloro-3-iodobenzoic acid [1]
Appearance White to yellow solid [3]
Boiling Point 360.9 £ 27.0 °C (Predicted) [3114]
Density 2.077 £ 0.06 g/cm3 (Predicted) [4]
SMILES ZI:CC(:C(C(:Cl)I)CI)C(:O) )
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Synthesis Protocol: Diazotization and Sandmeyer

Reaction

The synthesis of 2-Chloro-3-iodobenzoic acid is most effectively achieved via a Sandmeyer-

type reaction, a cornerstone of aromatic chemistry. This process begins with the diazotization

of the corresponding amine, 2-chloro-3-aminobenzoic acid, to form a diazonium salt. This

highly reactive intermediate is then treated with an iodide source, such as potassium iodide, to

introduce the iodo group onto the aromatic ring. This method is reliable and scalable for

producing high-purity material.[6][7]

Experimental Workflow
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Step 1: Diazotization

2-Chloro-3-aminobenzoic acid
in agq. H2SO0a4

\ 4
Cool to 0-5 °C

\
(Add ag. NaNO:z dropwise)

v Step 2: Todination (Sandmeyer Reaction)

Gormation of Diazonium Salt Intermediate; Grepare ag. Ki squtiorD
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Y Y

(Add Diazonium Salt solution to Kl solutiorD

Reaction Reaction
\/ \
N2 gas evolves (Precipitation of crude produca
Isolate

Step 3: Workugr& Purification

Filter crude solid

Y
( Wash with water & Na2S20s (aq) )

Y
(Recrystallize from suitable solvenﬁ

(e.g., Toluene/Ethanol)
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(Pure 2-Chloro-3-iodobenzoic ac@
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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